N-(2-acetyl-1-benzofuran-3-yl)-2-(3,4-diethoxyphenyl)acetamide

• IUPAC Name: N-(2-acetyl-1-benzofuran-3-yl)-2-(3,4-diethoxyphenyl)acetamide
• InChI: InChI=1S/C22H23NO5/c1-4-26-18-11-10-15(12-19(18)27-5-2)13-20(25)23-21-16-8-6-7-9-17(16)28-22(21)14(3)24/h6-12H,4-5,13H2,1-3H3,(H,23,25)
• InChI Key: ROUFVGILSMZFJP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)C)OCC
• Molecular Formula: C22H23NO5
• Molecular Weight: 381.4 g/mol

Description

N-(2-acetyl-1-benzofuran-3-yl)-2-(3,4-diethoxyphenyl)acetamide, commonly known as ABDA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. ABDA belongs to the class of benzofuran derivatives and has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties.

Mechanism of Action

The exact mechanism of action of ABDA is not well understood. However, it is believed to exert its therapeutic effects by modulating the activity of certain neurotransmitters and receptors in the brain. ABDA has been shown to interact with GABA receptors, which are involved in the regulation of neuronal excitability. It has also been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
ABDA has been shown to possess a range of biochemical and physiological effects. It has been reported to reduce the levels of inflammatory mediators such as prostaglandins and cytokines, indicating its potential use as an anti-inflammatory agent. ABDA has also been shown to reduce pain sensitivity in animal models, indicating its potential use as an analgesic agent. Additionally, ABDA has been shown to reduce seizure activity in animal models, indicating its potential use as an anticonvulsant agent.

Advantages and Limitations for Lab Experiments

ABDA has several advantages for use in lab experiments. It is readily available and can be synthesized using a relatively simple process. It is also stable and can be stored for extended periods without significant degradation. However, ABDA has some limitations for use in lab experiments. It has low solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, its mechanism of action is not well understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of ABDA. One potential direction is to investigate its potential use in the treatment of pain and inflammation-related disorders. Another potential direction is to investigate its potential use in the treatment of epilepsy. Additionally, further studies are needed to elucidate the exact mechanism of action of ABDA and to optimize its synthesis method to improve its purity and yield. Finally, the potential use of ABDA in other disease states should also be explored.

Scientific Research Applications

ABDA has been extensively studied for its potential therapeutic applications in various diseases. It has been reported to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. ABDA has also been shown to possess anticonvulsant properties, indicating its potential use in the treatment of epilepsy.